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Compound of Interest

Compound Name: 4-Methoxy-3-methylicinnoline

Cat. No.: B15492013

Technical Guide: 4-Methoxy-3-methylquinoline

Disclaimer: Initial searches for "4-Methoxy-3-methylcinnoline” did not yield information on a
compound with this specific name in publicly available chemical databases and scientific
literature. It is possible that this is a rare compound or a misnomer. This guide will focus on the
structurally related and documented compound, 4-Methoxy-3-methylquinoline.

Introduction

Quinoline and its derivatives are of significant interest in medicinal and agricultural chemistry
due to their wide range of biological activities.[1] These compounds form the core structure of
many pharmaceuticals and bioactive molecules, exhibiting properties such as antimicrobial,
anticancer, antimalarial, and anti-inflammatory effects.[2] The specific substitutions on the
quinoline ring system play a crucial role in modulating the biological and physicochemical
properties of these molecules. This guide provides a technical overview of the chemical
structure, properties, and synthesis of 4-Methoxy-3-methylquinoline.

Chemical Structure and Properties

4-Methoxy-3-methylquinoline is a heterocyclic aromatic compound. The core of the molecule is
a quinoline ring system, which consists of a benzene ring fused to a pyridine ring. In this
specific derivative, a methoxy group (-OCHs) is attached at the 4th position and a methyl group
(-CH3) is attached at the 3rd position of the quinoline ring.
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Chemical Structure:
Caption: 2D structure of 4-Methoxy-3-methylquinoline.

Table 1: Computed Physicochemical Properties of 4-Methoxy-3-methylquinoline

Property Value Source
IUPAC Name 4-methoxy-3-methylquinoline PubChem
Molecular Formula C11H11NO PubChem

INChl=1S/C11H11NO/c1-8-7-
InChl 12-10-6-4-3-5-9(10)11(8)13- PubChem
2/h3-7H,1-2H3

VQWPXGXUDPUZIY-
InChiKey PubChem
UHFFFAOYSA-N

) CC1=C(C2=CC=CC=C2N=C1)
Canonical SMILES oc PubChem

Note: The properties listed above are computationally derived and may differ from experimental
values.

Synthesis Protocols

The synthesis of quinoline derivatives can be achieved through various established methods.
While a specific protocol for the direct synthesis of 4-Methoxy-3-methylquinoline was not found
in the searched literature, general synthetic strategies for substituted quinolines can be
adapted. Common methods include the Combes quinoline synthesis, the Conrad-Limpach
synthesis, the Doebner-von Miller reaction, and the Friedlander synthesis.[3]

A plausible synthetic approach for a related, more complex quinoline, 2-(4-chlorophenyl)-4-(3,4-
dimethoxyphenyl)-6-methoxy-3-methylquinoline, involves a one-pot three-component Povarov
cycloaddition reaction followed by an oxidative dehydrogenation aromatization process.[1] This
highlights a modern approach to constructing polysubstituted quinoline scaffolds.
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Below is a generalized workflow for the synthesis of a substituted quinoline derivative, which
could be adapted for 4-Methoxy-3-methylquinoline.

General Synthesis Workflow for Substituted Quinolines

Cyclization Reaction Dihydroquinoline’ Oxidation/ Purification Final Product
(e.g., Combes, Friedlander) Intermediate Aromatization (e.g., Chromatography) (Substituted Quinoline)

Starting Materials
(e.g., Aniline derivative,
Carbonyl compound)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of substituted quinolines.

Spectroscopic Data

While specific experimental spectroscopic data for 4-Methoxy-3-methylquinoline is not readily
available, data for a related compound, 6-Methoxy-3-methyl-4-phenylquinoline, can provide
insights into the expected spectral characteristics.

Table 2: *H and 3C NMR Data for 6-Methoxy-3-methyl-4-phenylquinoline

Data Type Chemical Shift (6, ppm) and Multiplicity

8.70 (s, 1H), 8.01 (d, J = 9.1 Hz, 1H), 7.57-7.49
(m, 2H), 7.49-7.43 (m, 1H), 7.32-7.22 (m, 3H),
6.69 (d, J = 2.8 Hz, 1H), 3.67 (s, 3H), 2.22 (s,
3H)

1H-NMR (500 MHz, CDCls)

157.7, 150.2, 145.0, 143.0, 137.1, 130.8, 129.1,
13C-NMR (125 MHz, CDCIs) 128.6, 128.5, 128.2, 127.8, 120.3, 104.0, 55.2,
17.6

Source: Supporting Information for a research article.
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For 4-Methoxy-3-methylquinoline, one would expect characteristic signals for the methyl and
methoxy protons in the *H NMR spectrum, along with signals corresponding to the aromatic
protons on the quinoline ring system. In the 13C NMR spectrum, distinct signals for the carbons
of the quinoline core, the methyl group, and the methoxy group would be anticipated.

Biological Activity and Potential Applications

The quinoline scaffold is a well-established pharmacophore in drug discovery.[2] Derivatives of
quinoline have demonstrated a broad spectrum of biological activities, including:

Anticancer: Certain 4-anilinoquinoline derivatives have shown potent antitumor activities.[4]

Antimicrobial: The quinoline core is present in several antimicrobial drugs.[2]

Antimalarial: Quinine and chloroquine are classic examples of quinoline-based antimalarial
agents.[2]

Anti-inflammatory: Various quinoline derivatives have exhibited anti-inflammatory properties.

[1]

While no specific biological data for 4-Methoxy-3-methylquinoline was identified, its structural
similarity to other bioactive quinolines suggests it could be a candidate for biological screening
in various therapeutic areas. The methoxy and methyl substitutions can influence the
compound's lipophilicity and electronic properties, which in turn can affect its pharmacokinetic
and pharmacodynamic profile.

Conclusion

4-Methoxy-3-methylquinoline is a substituted quinoline derivative with potential for further
investigation in materials science and medicinal chemistry. While detailed experimental data for
this specific compound is sparse in the public domain, established synthetic routes for
guinolines can likely be adapted for its preparation. The rich biological activity profile of the
quinoline scaffold makes 4-Methoxy-3-methylquinoline an interesting candidate for future
research and development in the pharmaceutical and chemical industries. Further experimental
studies are required to fully characterize its physicochemical properties, biological activity, and
potential applications.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.4c07011
https://www.mdpi.com/1420-3049/21/1/21
https://pubs.acs.org/doi/10.1021/acsomega.4c07011
https://pubs.acs.org/doi/10.1021/acsomega.4c07011
https://www.mdpi.com/1422-8599/2022/2/M1383
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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